BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical characteristics of (3-Bromopyridin-4-
YL)methanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (38-Bromopyridin-4-YL)methanol

Cat. No.: B599396

An In-depth Technical Guide on the Physical Characteristics of (3-Bromopyridin-4-
YL)methanol

Introduction

(3-Bromopyridin-4-YL)methanol is a substituted pyridine derivative with significant
applications as a versatile building block in organic synthesis.[1] Its structure, featuring a
pyridine ring with a bromine atom at the 3-position and a hydroxymethyl group at the 4-position,
allows for selective modifications at these two reactive sites.[1] This makes it a valuable
intermediate in the synthesis of various biologically active molecules and complex chemical
structures.[1] This guide provides a detailed overview of the physical and chemical properties
of (3-Bromopyridin-4-YL)methanol, along with experimental protocols for their determination,
aimed at researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The key physical and chemical identifiers for (3-Bromopyridin-4-YL)methanol are
summarized in the table below. These properties are crucial for its handling, characterization,
and application in synthetic chemistry.
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Property Value Source
IUPAC Name (3-Bromopyridin-4-yl)methanol [1]

CAS Number 146679-66-5 [1][2]
Molecular Formula CeHeBrNO [11[2]
Molecular Weight 188.02 g/mol [1][2]
Appearance Off-white to light yellow solid [2]
Boiling Point 287.1 £ 25.0 °C (Predicted) [2]
Density 1.668 + 0.06 g/cm3 (Predicted) [2]

pKa 12.72 + 0.10 (Predicted) [2]
Storage Sealed in dry, Room 2]

Temperature

Canonical SMILES

C1=C(C(=CN=C1)Br)CO

[1]

Experimental Protocols
Synthesis of (3-Bromopyridin-4-YL)methanol

A common method for the synthesis of (3-Bromopyridin-4-YL)methanol involves the

reduction of 3-bromo-4-pyridinecarboxaldehyde.[2]

Procedure:

(40 mL).

[2]

The solution is cooled to 0 °C.

3-bromo-4-pyridinecarboxaldehyde (3.0 g, 16.2 mmol) is dissolved in anhydrous methanol

Sodium borohydride (NaBHa4) (0.736 g, 19.5 mmol) is slowly added to the solution.[2]

The reaction mixture is stirred continuously at 0 °C for 2 hours under a nitrogen atmosphere.
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e Upon completion of the reaction, the solvent is removed by distillation under reduced
pressure.[2]

o Water and ethyl acetate are added to the residue for extraction.

e The organic layer is separated, washed with distilled water, and dried over anhydrous
sodium sulfate (Na2S0a4).[2]

e The solvent is concentrated under reduced pressure to yield the final product, (3-
Bromopyridin-4-YL)methanol, as a white powder.[2]

Determination of Melting Point

The melting point of a solid is a critical physical property for its identification and purity
assessment.[3] For a crystalline solid like (3-Bromopyridin-4-YL)methanol, the following
capillary method is a standard procedure.

Materials:

(3-Bromopyridin-4-YL)methanol sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Spatula

Watch glass or weighing paper
Procedure:

e Place a small amount of the powdered (3-Bromopyridin-4-YL)methanol onto a watch
glass.

o Push the open end of a capillary tube into the powder to collect a small amount of the
sample.[3]
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o Gently tap the sealed bottom of the capillary tube on a hard surface to pack the sample
down to a height of 2-3 mm.[3]

e Place the packed capillary tube into the heating block of the melting point apparatus.|[3]
e Heat the sample rapidly to about 10-15 °C below the expected melting point.[3]

e Then, reduce the heating rate to approximately 1-2 °C per minute to ensure accurate
measurement.[3]

o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).[3]

o Record the temperature at which the entire sample has turned into a clear liquid (the end of
the melting range).[3]

o The recorded melting range provides an indication of the sample's purity. A narrow range is
indicative of a pure compound.

Visualizations
Experimental Workflow for Melting Point Determination
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Caption: Workflow for determining the melting point of a solid organic compound.

Logical Relationship of Compound Properties
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(3-Bromopyridin-4-YL)methanol
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Caption: Interrelation of the structural and chemical properties of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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